3-Cyclopropoxy-5-iodobenzenesulfonamide

• Molecular Formula: C9H10INO3S
• Molecular Weight: 339.15 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-iodobenzenesulfonamide
• InChI: InChI=1S/C9H10INO3S/c10-6-3-8(14-7-1-2-7)5-9(4-6)15(11,12)13/h3-5,7H,1-2H2,(H2,11,12,13)
• InChI Key: VBPTZDYIAFZLAE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=CC(=C2)I)S(=O)(=O)N

Description

3-Cyclopropoxy-5-iodobenzenesulfonamide is a halogenated aromatic sulfonamide derivative characterized by a benzene ring substituted with a cyclopropoxy group at the 3-position, an iodine atom at the 5-position, and a sulfonamide functional group. Sulfonamides are widely studied for their pharmacological properties, including antimicrobial and enzyme-inhibitory activities. The cyclopropoxy moiety may enhance metabolic stability, while the iodine atom could influence electronic properties and binding interactions. However, none of the provided evidence sources directly describe this compound, limiting the ability to elaborate on its synthesis, applications, or mechanistic data.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-iodobenzenesulfonamide typically involves multiple steps. One common method starts with the iodination of a benzene derivative, followed by the introduction of the cyclopropoxy group and the sulfonamide group. The reaction conditions often require the use of catalysts and specific reagents to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using optimized conditions to ensure efficiency and cost-effectiveness. The use of continuous flow reactors and automated systems can enhance the scalability and reproducibility of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-iodobenzenesulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other functional groups through nucleophilic substitution.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines or thiols.

Oxidation and Reduction: Reagents such as hydrogen peroxide or sodium borohydride can be used.

Coupling Reactions: Palladium catalysts and boronic acids are typically employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzenesulfonamides, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

3-Cyclopropoxy-5-iodobenzenesulfonamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the development of new drugs and as a probe in biochemical studies.

Industry: The compound can be used in the production of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-iodobenzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit certain enzymes by mimicking the structure of natural substrates, while the cyclopropoxy and iodine groups can enhance binding affinity and specificity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence lacks direct data on 3-Cyclopropoxy-5-iodobenzenesulfonamide or structurally analogous sulfonamides. However, comparisons can be inferred from broader chemical classes and substituent effects:

Sulfonamides vs. Carboxamides

• Sulfonamides (e.g., the target compound) feature a sulfur-based sulfonyl group attached to an amine, conferring acidity and hydrogen-bonding capabilities.
• Carboxamides (e.g., imidazole carboxamides in , such as compounds 128–136 ) contain a carbonyl-amide group. These are less acidic than sulfonamides and exhibit distinct binding profiles, often seen in antineoplastic agents (e.g., dacarbazine, listed as compound 127 ).

Halogenated Aromatic Compounds

• The iodine substituent in the target compound contrasts with chlorine in 3-Chlorobenzaldehyde (). Iodine’s larger atomic radius and polarizability may enhance van der Waals interactions in drug-receptor binding compared to chlorine.
• Cyclopropoxy groups (absent in the evidence) are structurally distinct from the tricyclic amines in cyclobenzaprine analogs (), which prioritize rigidity for receptor affinity.

Functional Group Positioning

• The meta -substitution pattern (3- and 5-positions) on the benzene ring in the target compound differs from ortho or para configurations seen in other halogenated aromatics. This could sterically hinder interactions compared to linearly substituted analogs.

Data Tables (Hypothetical, Based on General Knowledge)

The table below extrapolates trends from related chemical classes.

Compound	Functional Groups	Bioactivity	Key Differences
3-Cyclopropoxy-5-iodobenzenesulfonamide	Sulfonamide, I, Cyclopropoxy	Hypothetical: Enzyme inhibition	Unique iodine and cyclopropoxy synergy
Dacarbazine ()	Triazeno-imidazole carboxamide	Antineoplastic (alkylating agent)	Carboxamide vs. sulfonamide reactivity
3-Chlorobenzaldehyde ()	Chlorobenzene, Aldehyde	Industrial intermediate	Aldehyde reactivity vs. sulfonamide stability

Research Findings and Limitations

• Evidence Gaps: None of the provided sources address sulfonamides with cyclopropoxy or iodine substituents. For instance, focuses on imidazole carboxamides and antineoplastic agents, while discusses tricyclic amines, which are pharmacologically unrelated.
• Safety Profiles : ’s data on 3-Chlorobenzaldehyde highlights hazards like skin irritation, but iodinated sulfonamides may exhibit distinct toxicological profiles due to heavier halogen incorporation.